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Compound of Interest

Compound Name: Desethylatrazine-d7

Cat. No.: B1140463 Get Quote

For researchers, scientists, and professionals in drug development, the accuracy and reliability

of analytical measurements are paramount. Certified Reference Materials (CRMs) of

isotopically labeled compounds, such as Desethylatrazine-d7, are crucial for the precise

quantification of the herbicide metabolite Desethylatrazine in various matrices. This guide

provides a comparison of commercially available Desethylatrazine-d7 CRMs, details a

standard experimental protocol for its use, and visualizes the analytical workflow.

Comparison of Desethylatrazine-d7 Certified
Reference Materials
Several reputable suppliers offer Desethylatrazine-d7 CRMs. The following table summarizes

the key specifications of these products to aid in selecting the most suitable material for your

analytical needs.
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Supplier

Product

Name/Gra

de

CAS

Number
Format

Concentra

tion/Purity
Solvent

Accreditati

on

Sigma-

Aldrich

TraceCER

T®

1216649-

31-8

Not

specified

Certified by

quantitative

NMR

Not

specified

ISO/IEC

17025, ISO

17034[1]

CRM

LABSTAN

DARD

Atrazine,

Desethyl-

D7 solution

1216649-

31-8
Solution

100.00

mg/l,

1000.00

mg/l

Acetonitrile
ISO

17034[2][3]

Pharmaffili

ates

Atrazine

desethyl

D7

1216649-

31-8

Not

specified

Not

specified

Not

specified

ISO 9001,

IS/ISO/IEC

17025, ISO

17034,

GLP[4]

Analytical

Standard

Solutions

(A2S)

Atrazine

desethyl

D7

1216649-

31-8

Neat or

Solution

10mg,

100mg

(Neat);

10µg/ml,

100µg/ml,

1000µg/ml

(Solution)

Acetonitrile

, Acetone
ISO 17034

Experimental Protocol: Analysis of Desethylatrazine
in Drinking Water using LC-ESI-MS/MS
The following is a detailed methodology for the determination of triazine pesticides and their

degradates in drinking water, adapted from U.S. EPA Method 536. Desethylatrazine-d7 is

used as an isotopically labeled internal standard to ensure accurate quantification.

1. Sample Preparation:

Adjust the pH of the water sample and dechlorinate with ammonium acetate.
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Add a preservative like sodium omadine to prevent microbial degradation.

Spike the sample with an appropriate concentration of Desethylatrazine-d7 CRM solution.

2. Solid Phase Extraction (SPE):

Condition a solid phase extraction cartridge.

Pass the water sample through the SPE cartridge to adsorb the analytes.

Wash the cartridge to remove interferences.

Elute the analytes, including Desethylatrazine and the Desethylatrazine-d7 internal

standard, from the cartridge using an appropriate solvent.

3. Sample Concentration:

Concentrate the eluate to a small volume under a gentle stream of nitrogen.

Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

4. LC-ESI-MS/MS Analysis:

Liquid Chromatography (LC):

Column: A suitable C18 column.

Mobile Phase: A gradient of water and methanol or acetonitrile, both containing a small

percentage of a modifier like formic acid or ammonium formate.

Flow Rate: A typical flow rate for standard analytical columns.

Injection Volume: A defined volume of the concentrated extract.

Mass Spectrometry (MS):

Ionization: Electrospray Ionization (ESI) in positive ion mode.
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Detection: Multiple Reaction Monitoring (MRM) of the precursor and product ion transitions

for both Desethylatrazine and Desethylatrazine-d7.

5. Quantification:

Create a calibration curve by analyzing a series of calibration standards containing known

concentrations of Desethylatrazine and a constant concentration of the Desethylatrazine-d7
internal standard.

Calculate the concentration of Desethylatrazine in the sample by comparing the peak area

ratio of the analyte to the internal standard against the calibration curve.

Analytical Workflow Diagram
The following diagram illustrates the key steps in the analytical workflow for the determination

of Desethylatrazine using a certified reference material of Desethylatrazine-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to Certified Reference Materials
for Desethylatrazine-d7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1140463#certified-reference-materials-for-
desethylatrazine-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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